Cas no 36405-91-1 (6-oxo-3,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 6-oxo-3,6-dihydropyridazine-3-carboxylic acid
• CAS No: 36405-91-1
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• CID: 1475974
• PubChem ID: 53439509
• Update Time: 2025-04-24

6-oxo-3,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-3H-pyridazine-3-carboxylic acid
• LogP
• 6-Oxo-3,6-dihydropyridazine-3-carboxylic acid
• 3-Hydroxypyridazine-6-carboxylic acid
• CS-0187235
• A918111
• DTXSID80701962
• 3,6-Dihydro-6-oxo-3-pyridazinecarboxylic acid
• 36405-91-1
• 6-Oxo-3,6-dihydropyridazine-3-carboxylicacid
• O11624
• 6-oxo-3,6-dihydropyridazine-3-carboxylic acid

• MDL： N/A
• Inchi： 1S/C5H4N2O3/c8-4-2-1-3(5(9)10)6-7-4/h1-3H,(H,9,10)
• InChI Key： PNQHZHWNYKBGGH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(N=N1)=O)=O

Computed Properties

• Exact Mass: 140.02222
• Monoisotopic Mass: 140.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Boiling Point: 330.389°C at 760 mmHg
• PSA: 79.09

6-oxo-3,6-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-oxo-3,6-dihydropyridazine-3-carboxylic acid

6-Oxo-3H-Pyridazine-3-Carboxylic Acid: A Comprehensive Overview

6-Oxo-3H-pyridazine-3-carboxylic acid (CAS No. 36405-91-1) is a fascinating compound with significant potential in various fields of chemistry and materials science. This compound, also referred to as pyridazine carboxylic acid derivative, has garnered attention due to its unique structural properties and versatile applications. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and electronic devices.

The molecular structure of 6-oxo-3H-pyridazine-3-carboxylic acid is characterized by a pyridazine ring fused with a carboxylic acid group. This arrangement imparts the compound with distinct electronic properties, making it an attractive candidate for use in organic electronics. Researchers have explored its ability to act as a building block for constructing functional materials, such as conductive polymers and semiconducting films. These materials hold promise for applications in flexible electronics, sensors, and energy storage devices.

One of the most notable advancements involving 6-oxo-3H-pyridazine-3-carboxylic acid is its role in the synthesis of two-dimensional (2D) materials. Scientists have successfully utilized this compound to create layered structures with exceptional mechanical and electrical properties. These 2D materials are being investigated for their potential use in next-generation transistors and photovoltaic cells. The ability of pyridazine carboxylic acid derivatives to form stable, crystalline layers makes them ideal candidates for such applications.

In addition to its role in materials science, 6-oxo-3H-pyridazine-3-carboxylic acid has also been studied for its biological activity. Recent research has demonstrated that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential lead molecule for drug development. Researchers are exploring its ability to modulate cellular pathways involved in inflammation and oxidative stress, which could pave the way for new therapeutic interventions.

The synthesis of 6-oxo-3H-pyridazine-3-carboxylic acid involves a multi-step process that typically includes oxidation and cyclization reactions. These steps are carefully optimized to ensure high yields and purity of the final product. The compound's synthesis is often carried out under controlled conditions to maintain its structural integrity, which is crucial for its intended applications.

From an environmental standpoint, pyridazine carboxylic acid derivatives are being evaluated for their biodegradability and eco-friendliness. As concerns about sustainability grow, researchers are focusing on developing green synthesis methods for these compounds. This includes the use of renewable feedstocks and energy-efficient reaction conditions to minimize environmental impact.

In conclusion, 6-Oxo-3H-pyridazine-3-carboxylic acid (CAS No. 36405-91-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in the development of advanced materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future technologies.